Cas no 808768-96-9 (Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)-)

Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)- structure
808768-96-9 structure
Product Name:Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)-
CAS No:808768-96-9
MF:C12H16O3
MW:208.253643989563
CID:583554
PubChem ID:46938719
Update Time:2025-04-19

Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-(2-hydroxy-2-methylpropyl)-
    • 2-[3-(2-hydroxy-2-methylpropyl)phenyl]acetic acid
    • [3-(2-hydroxy-2-methylpropyl)-phenyl]-acetic acid
    • SCHEMBL1561003
    • [3-(2-hydroxy-2-methylpropyl)phenyl]acetic acid
    • DTXSID00677392
    • LNMRKNQYHPBGEF-UHFFFAOYSA-N
    • 808768-96-9
    • [3-(2-hydroxy-2-methyl-propyl)-phenyl]-acetic acid
    • Inchi: 1S/C12H16O3/c1-12(2,15)8-10-5-3-4-9(6-10)7-11(13)14/h3-6,15H,7-8H2,1-2H3,(H,13,14)
    • InChI Key: LNMRKNQYHPBGEF-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CC1C=CC=C(CC(=O)O)C=1

Computed Properties

  • Exact Mass: 208.11
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.5A^2
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